Cas no 1597-02-0 (2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-)

2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)- structure
1597-02-0 structure
Product Name:2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-
CAS No:1597-02-0
MF:C13H17N5
MW:243.307581663132
CID:147807
PubChem ID:308802
Update Time:2025-04-19

2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-
    • 5-(3-phenylpropyl)pyrimidine-2,4,6-triamine
    • 5-(3-Phenylbutyl)-2,4,6-triaminopyrimidin
    • 5-(3-Phenylpropyl)-2,4,6-pyrimidinetriamine
    • 5-(3-phenyl-propyl)-pyrimidine-2,4,6-triamine
    • AC1L7DO9
    • AG-E-09098
    • CTK4D0185
    • NSC210878
    • NSC-210878
    • UNII-OV8ANF5EVH
    • DTXSID80166714
    • 1597-02-0
    • OV8ANF5EVH
    • PYRIMIDINE, 2,4,6-TRIAMINO-5-(3-PHENYLPROPYL)-
    • 2,4,6-PYRIMIDINETRIAMINE, 5-(3-PHENYLPROPYL)-
    • NSC 210878
    • Inchi: 1S/C13H17N5/c14-11-10(12(15)18-13(16)17-11)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H6,14,15,16,17,18)
    • InChI Key: OAKGJEWLERVOJO-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(=C(C=1N)CCCC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 243.14861
  • Monoisotopic Mass: 243.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.262
  • Boiling Point: 531.7°C at 760 mmHg
  • Flash Point: 308.8°C
  • Refractive Index: 1.691
  • PSA: 103.84
  • LogP: 3.14210
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